Cas no 1229428-90-3 ((3R,5S)Posaconazole)

• Product Name: (3R,5S)Posaconazole
• CAS No: 1229428-90-3
• MF: C₃₇H₄₂F₂N₈O₄
• MW: 700.777394771576
• CID: 4556706
• Update Time: 2025-05-23

(3R,5S)Posaconazole Chemical and Physical Properties

Names and Identifiers

• Posaconazole Diastereoisomer
• (R)-4-benzyl-3-((3S,5R)-5-(2,4-difluorophenyl)-5-(iodomethyl)tetrahydrofuran-3-carbonyl)oxazolidin-2-one
• Posacozole Diastereoisomer 5 (S,R,R,S)
• Posaconazole Diastereoisomer 5 (S,R,R,S)
• (3R,5S,2S,3R)-posaconazole
• Posaconazole Diastereoisomer 13
• Posaconazole Impurity 22
• (R)-1-((2-(2,4-difluorophenyl)-4-methyl-2,5-dihydrofuran-2-yl)methyl)-1H-1,2,4-triazole
• D-erythro-Pentitol, 2,5-anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-[[4-[4-[4-[1-[(1R,2S)-1-ethyl-2-hydroxypropyl]-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl]phenyl]-1-piperazinyl]phenoxy]methyl]-1-(1H-1,2,4-triazol-1-yl)-
• (3R,5S)Posaconazole

• Inchi： 1S/C37H42F2N8O4/c1-3-35(26(2)48)47-36(49)46(25-42-47)31-7-5-29(6-8-31)43-14-16-44(17-15-43)30-9-11-32(12-10-30)50-20-27-19-37(51-21-27,22-45-24-40-23-41-45)33-13-4-28(38)18-34(33)39/h4-13,18,23-27,35,48H,3,14-17,19-22H2,1-2H3/t26-,27+,35+,37+/m0/s1
• InChI Key： RAGOYPUPXAKGKH-KTRXSZHWSA-N
• SMILES： C(N1N=CN=C1)[C@]1(C2C=CC(F)=CC=2F)OC[C@@H](COC2C=CC(N3CCN(C4C=CC(N5C=NN([C@H](CC)[C@@H](O)C)C5=O)=CC=4)CC3)=CC=2)C1

Experimental Properties

• Melting Point: NA
• Boiling Point: NA

(3R,5S)Posaconazole Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on (3R,5S)Posaconazole

(3R,5S)Posaconazole (CAS No. 1229428-90-3): A Comprehensive Overview

(3R,5S)Posaconazole (CAS No. 1229428-90-3) is a broad-spectrum antifungal agent that has gained significant attention in the medical community due to its efficacy in treating various fungal infections. This compound belongs to the azole class of antifungals and is particularly effective against invasive fungal infections, including those caused by Candida, Aspergillus, and other opportunistic pathogens. The unique stereochemistry of (3R,5S)Posaconazole contributes to its high potency and selectivity, making it a valuable tool in the clinical setting.

The chemical structure of (3R,5S)Posaconazole is characterized by a triazole ring system and a chiral center at the 3 and 5 positions. This specific configuration enhances its ability to inhibit fungal lanosterol 14α-demethylase, an essential enzyme in the ergosterol biosynthesis pathway. By blocking this enzyme, (3R,5S)Posaconazole effectively disrupts the fungal cell membrane, leading to cell death.

Recent studies have further elucidated the pharmacokinetic and pharmacodynamic properties of (3R,5S)Posaconazole. A study published in the Journal of Antimicrobial Chemotherapy highlighted its favorable pharmacokinetic profile, including high oral bioavailability and a long half-life. These characteristics make it suitable for once-daily dosing, improving patient compliance and treatment outcomes. Additionally, the drug's ability to achieve high concentrations in tissues such as the lungs and skin enhances its efficacy against localized infections.

Clinical trials have demonstrated the effectiveness of (3R,5S)Posaconazole in treating a wide range of fungal infections. A randomized controlled trial conducted by the Infectious Diseases Society of America (IDSA) compared (3R,5S)Posaconazole to other antifungal agents in patients with invasive aspergillosis. The results showed that (3R,5S)Posaconazole had a higher success rate and lower relapse rate compared to conventional treatments. This finding underscores its potential as a first-line therapy for severe fungal infections.

The safety profile of (3R,5S)Posaconazole has also been extensively evaluated. Common side effects include gastrointestinal disturbances such as nausea and diarrhea, which are generally mild and well-tolerated. However, more serious adverse events such as hepatotoxicity and drug interactions have been reported in some cases. Therefore, careful monitoring and dose adjustments may be necessary in certain patient populations.

In addition to its clinical applications, (3R,5S)Posaconazole has shown promise in preclinical studies for the treatment of other conditions. Research published in the Journal of Medicinal Chemistry explored its potential as an antiparasitic agent against protozoan infections such as leishmaniasis and trypanosomiasis. The results indicated that (3R,5S)Posaconazole exhibits potent activity against these parasites, suggesting its potential for broader therapeutic applications.

The development of resistance to antifungal agents is a growing concern in clinical practice. However, studies have shown that resistance to (3R,5S)Posaconazole is relatively rare compared to other azole antifungals. This is attributed to its unique mechanism of action and structural features that make it less susceptible to resistance mechanisms. Ongoing research aims to further understand the molecular basis of resistance and develop strategies to prevent its emergence.

In conclusion, (3R,5S)Posaconazole (CAS No. 1229428-90-3) is a highly effective antifungal agent with a favorable safety profile and broad-spectrum activity. Its unique chemical structure and pharmacological properties make it an important tool in the management of invasive fungal infections. Continued research and clinical trials will further enhance our understanding of its potential applications and optimize its use in patient care.